Cas no 1533519-97-9 (2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid)

• Product Name: 2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid
• CAS No: 1533519-97-9
• MF: C₁₇H₁₄BrN₃O₂S
• MW: 404.280961513519
• CID: 4557486
• Update Time: 2025-11-02

2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid Chemical and Physical Properties

Names and Identifiers

• Lesinurad Impurity 4
• 2-[[5-bromo-4-(5-cyclopropylnaphthalen-1-yl)-1,2,4-triazol-3-yl]sulfanyl]acetic acid
• BCP33847
• 2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid

• Inchi： 1S/C17H14BrN3O2S/c18-16-19-20-17(24-9-15(22)23)21(16)14-6-2-4-12-11(10-7-8-10)3-1-5-13(12)14/h1-6,10H,7-9H2,(H,22,23)
• InChI Key： XSAXQWKNVGTAJR-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(N1C1=CC=CC2=C1C=CC=C2C1CC1)SCC(=O)O

Computed Properties

• Exact Mass: 402.99901g/mol
• Monoisotopic Mass: 402.99901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 479
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 93.3
• Molecular Weight: 404.3g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on 2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid

Introduction to 2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid (CAS No. 1533519-97-9)

2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid, identified by its CAS number 1533519-97-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by a triazole core appended with an acetic acid moiety, which confers unique biochemical properties making it a promising candidate for further exploration in drug discovery and therapeutic applications.

The molecular structure of this compound is meticulously designed to incorporate multiple functional groups that enhance its potential as a bioactive molecule. The presence of a bromo substituent at the 5-position of the triazole ring and a 5-cyclopropyl-1-naphthalenyl moiety at the 4-position introduces steric and electronic effects that can modulate its interactions with biological targets. The acetic acid side chain further extends its versatility, allowing for modifications that could improve solubility, bioavailability, and metabolic stability.

In recent years, there has been growing interest in heterocyclic compounds, particularly those containing a triazole ring, due to their diverse pharmacological activities. Triazoles are known for their ability to act as scaffolds in drug design, exhibiting antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The specific arrangement of functional groups in 2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid suggests that it may interact with biological pathways in novel ways, making it an intriguing subject for further investigation.

One of the most compelling aspects of this compound is its potential to serve as a precursor for the development of novel therapeutics. The bromo group on the triazole ring can be readily modified through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings, enabling the introduction of additional aryl or heteroaryl groups. This flexibility allows chemists to tailor the molecule's properties to target specific biological mechanisms. Similarly, the cyclopropyl group and the naphthalene moiety can be exploited to enhance binding affinity or selectivity against particular enzymes or receptors.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-based drug design and high-throughput screening (HTS) to identify lead compounds with desired pharmacological profiles. 2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid fits well within this paradigm, as its complex structure provides multiple opportunities for optimization. Computational modeling and virtual screening techniques can be employed to predict how this compound might behave in biological systems, thereby accelerating the drug discovery process.

The acetic acid moiety at the 3-position of the triazole ring also presents opportunities for further functionalization. Acetic acid derivatives are well-known for their ability to modulate enzyme activity through competitive inhibition or allosteric regulation. By incorporating this group into a bioactive molecule like 2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-ylthio-acetic Acid, researchers can explore new therapeutic strategies that leverage its metabolic stability and bioavailability.

Recent studies have highlighted the role of naphthalene derivatives in medicinal chemistry due to their broad spectrum of biological activities. The naphthalene ring in this compound can serve as a hydrophobic anchor that interacts favorably with lipid-rich environments such as cell membranes or receptor binding sites. Additionally, the cyclopropyl group introduces steric hindrance that can fine-tune binding interactions by preventing non-specific contacts or enhancing selectivity against certain targets.

The bromo substituent on the triazole ring is particularly noteworthy because it can be used as a handle for further chemical transformations. For instance, palladium-catalyzed cross-coupling reactions allow for the introduction of aryl or heteroaryl groups at various positions around the triazole core. This capability is crucial for generating libraries of compounds with diverse structures and pharmacological profiles suitable for HTS campaigns.

In conclusion,2-5-Bromo-4-(5-cyclopropyl-1-naphthalenyl)-4H-1,2,4-triazol-3-yli-thio-acetic Acid (CAS No. 1533519-97-9) represents a promising scaffold for drug discovery efforts aimed at developing novel therapeutics with unique mechanisms of action. Its intricate molecular architecture provides multiple opportunities for structural optimization through medicinal chemistry techniques such as functional group modifications and derivatization strategies based on computational predictions.